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Get Quote

Physicochemical & Spectral Data

The table below summarizes the available data for 3-O-Methylellagic acid and a closely related compound

[1] [2].

Property Value for 3-O-Methylellagic Acid
Value for 3-O-
Methylellagic Acid 3'-
O-α-Rhamnoside

UV-Vis
λmax
(MeOH)

370.3 & 247.6 nm [2] 370.3 & 247.6 nm [2]

Molecular
Formula

C15H8O8 [1] Information missing

Molecular
Weight

316.22 g/mol [1] Information missing

IUPAC
Name

6,7,13-trihydroxy-14-methoxy-2,9-
dioxatetracyclo[6.6.2.0⁴,¹⁶.0¹¹,¹⁵]hexadeca-

1(15),4,6,8(16),11,13-hexaene-3,10-dione [1]

Information missing
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Experimental Workflow for UV-Vis Analysis

Based on the methodologies described in the research, the following flowchart outlines a general workflow

for the characterization of ellagic acid derivatives, positioning the UV-Vis analysis within the broader

context.
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Extraction
(Solvent e.g., Methanol, Ethanol)

Isolation & Purification
(Column Chromatography, TLC)

Compound Characterization

UV-Vis Spectroscopy FTIR Spectroscopy NMR Spectroscopy
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Mass Spectrometry
(e.g., DART-MS, ESI-IT-MS)

Structural Elucidation
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Overview of the analytical process for characterizing ellagic acid derivatives from plant material.

The UV-Vis analysis is a standard step in this workflow. Here are the specific parameters as reported in the

literature:
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Sample Solvent: Methanol (MeOH) [2].

Reported Wavelengths (λmax): 247.6 nm and 370.3 nm [2]. These peaks are characteristic of the
ellagic acid core structure's electron system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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